Cas no 1851341-00-8 (N-pentyl-1-benzothiophen-7-amine)

• Product Name: N-pentyl-1-benzothiophen-7-amine
• CAS No: 1851341-00-8
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 5824311
• PubChem ID: 165864074
• Update Time: 2025-05-24

N-pentyl-1-benzothiophen-7-amine Chemical and Physical Properties

Names and Identifiers

• N-pentyl-1-benzothiophen-7-amine
• 1851341-00-8
• EN300-1273474

• Inchi： 1S/C13H17NS/c1-2-3-4-9-14-12-7-5-6-11-8-10-15-13(11)12/h5-8,10,14H,2-4,9H2,1H3
• InChI Key： JNCBDVJQYJUXGS-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(=C12)NCCCCC

Computed Properties

• Exact Mass: 219.10817072g/mol
• Monoisotopic Mass: 219.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.3Ų

Additional information on N-pentyl-1-benzothiophen-7-amine

Comprehensive Overview of N-pentyl-1-benzothiophen-7-amine (CAS No. 1851341-00-8): Properties, Applications, and Research Insights

N-pentyl-1-benzothiophen-7-amine (CAS No. 1851341-00-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzothiophene derivative features a unique pentylamine side chain, which enhances its solubility and bioavailability, making it a promising candidate for drug discovery and advanced material applications. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the benzothiophene core or the N-pentyl group can yield compounds with tailored properties.

In recent years, the demand for heterocyclic compounds like N-pentyl-1-benzothiophen-7-amine has surged due to their versatility in medicinal chemistry. The compound’s CAS number 1851341-00-8 is frequently searched in academic databases, reflecting its relevance in studies targeting kinase inhibitors and neuroprotective agents. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties, aligning with the industry’s focus on Lipinski’s Rule of Five compliance.

The synthesis of N-pentyl-1-benzothiophen-7-amine typically involves Pd-catalyzed cross-coupling or reductive amination techniques, methods widely discussed in peer-reviewed journals. Its benzothiophene scaffold is structurally analogous to bioactive molecules in FDA-approved drugs, driving interest in its potential as a lead compound. Notably, its thermal stability and photophysical properties are under investigation for applications in organic electronics, such as OLEDs and sensors.

From an SEO perspective, trending queries like "benzothiophene derivatives in drug discovery" and "CAS 1851341-00-8 suppliers" highlight commercial and academic interest. Environmental and regulatory concerns have also spurred searches for green synthesis methods for such compounds. The compound’s N-pentyl side chain is often compared to other alkylamines in QSAR studies, a hot topic in computational chemistry.

Ongoing research explores N-pentyl-1-benzothiophen-7-amine’s role in modulating enzyme targets, with preliminary data suggesting affinity for G-protein-coupled receptors (GPCRs). Its crystal structure and hydrogen bonding patterns are subjects of X-ray diffraction studies, crucial for fragment-based drug design. As the pharmaceutical industry shifts toward precision medicine, this compound’s structure-property relationships offer valuable insights.

In material science, the benzothiophene moiety contributes to charge transport properties, relevant for flexible electronics. Patent filings related to CAS 1851341-00-8 have increased, covering applications in optoelectronic devices and polymeric matrices. The compound’s UV-Vis absorption spectrum is another area of interest for photocatalysis research.

To address common user questions: N-pentyl-1-benzothiophen-7-amine is not naturally occurring but is synthesized via well-documented organic reactions. Its safety profile is still under evaluation, though standard laboratory precautions are recommended. For sourcing, reputable chemical suppliers provide it in milligram to gram quantities with analytical certificates. Researchers often pair it with HPLC purification for optimal results.

Future directions include exploring its bioconjugation potential and nanocarrier compatibility, key themes in targeted drug delivery. As AI-driven molecular docking tools advance, virtual screening of 1851341-00-8 analogs may accelerate discovery. This compound exemplifies how small-molecule research bridges gaps between medicinal chemistry and advanced materials.